1-methoxy-3-[3-(3-methylphenoxy)propoxy]benzene

• IUPAC Name: 1-methoxy-3-[3-(3-methylphenoxy)propoxy]benzene
• InChI: InChI=1S/C17H20O3/c1-14-6-3-8-16(12-14)19-10-5-11-20-17-9-4-7-15(13-17)18-2/h3-4,6-9,12-13H,5,10-11H2,1-2H3
• InChI Key: BNVBMZXPANNNGO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)OCCCOC2=CC=CC(=C2)OC
• Molecular Formula: C17H20O3
• Molecular Weight: 272.34 g/mol

Description

1-Methoxy-3-[3-(3-methylphenoxy)propoxy]benzene, also known as ICI-118,551, is a selective β2-adrenergic receptor antagonist. This compound has been extensively studied due to its potential applications in scientific research and drug development.

Mechanism of Action

1-Methoxy-3-[3-(3-methylphenoxy)propoxy]benzene works by selectively blocking the β2-adrenergic receptors. These receptors are found in various tissues, including the lungs, heart, and skeletal muscle. When activated, these receptors stimulate various physiological processes, including smooth muscle relaxation, cardiac function, and glucose metabolism. By blocking these receptors, 1-methoxy-3-[3-(3-methylphenoxy)propoxy]benzene can reduce the effects of β2-adrenergic receptor activation.
Biochemical and Physiological Effects
1-Methoxy-3-[3-(3-methylphenoxy)propoxy]benzene has been shown to have various biochemical and physiological effects. In vitro studies have shown that this compound can inhibit the production of cAMP, a second messenger molecule that is involved in various physiological processes. Additionally, 1-methoxy-3-[3-(3-methylphenoxy)propoxy]benzene has been shown to reduce airway hyperresponsiveness in animal models of asthma and COPD.

Advantages and Limitations for Lab Experiments

One advantage of using 1-methoxy-3-[3-(3-methylphenoxy)propoxy]benzene in lab experiments is its selectivity for the β2-adrenergic receptor. This allows researchers to specifically study the effects of β2-adrenergic receptor activation or inhibition. Additionally, this compound has been extensively studied and has a well-established mechanism of action. One limitation of using 1-methoxy-3-[3-(3-methylphenoxy)propoxy]benzene is its potential off-target effects. Although this compound is selective for the β2-adrenergic receptor, it may also interact with other receptors or enzymes.

Future Directions

There are many potential future directions for research on 1-methoxy-3-[3-(3-methylphenoxy)propoxy]benzene. One direction is the development of more selective β2-adrenergic receptor antagonists with improved pharmacokinetic properties. Additionally, this compound could be used in combination with other drugs for the treatment of respiratory disorders. Finally, further research is needed to fully understand the biochemical and physiological effects of 1-methoxy-3-[3-(3-methylphenoxy)propoxy]benzene and its potential applications in various disease states.

Synthesis Methods

1-Methoxy-3-[3-(3-methylphenoxy)propoxy]benzene can be synthesized using a variety of methods. One common method involves the reaction of 3-(3-methylphenoxy)propyl magnesium bromide with 1-bromo-2-methoxybenzene in the presence of a palladium catalyst. Another method involves the reaction of 3-(3-methylphenoxy)propyl chloride with sodium methoxide and 1-bromo-2-methoxybenzene.

Scientific Research Applications

1-Methoxy-3-[3-(3-methylphenoxy)propoxy]benzene has been used extensively in scientific research as a selective β2-adrenergic receptor antagonist. This compound has been used to study the role of β2-adrenergic receptors in various physiological processes, including cardiac function, smooth muscle relaxation, and glucose metabolism. Additionally, 1-methoxy-3-[3-(3-methylphenoxy)propoxy]benzene has been used in drug development for the treatment of asthma, chronic obstructive pulmonary disease (COPD), and other respiratory disorders.